Cas no 941008-31-7 (5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile)

5-(4-Benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile is a heterocyclic compound featuring a benzoylpiperazine moiety linked to an oxazole core with a chlorophenyl-substituted ethenyl group. Its structural complexity and functional diversity make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting receptor modulation. The presence of the nitrile group enhances reactivity, enabling further derivatization, while the conjugated system may contribute to binding affinity in pharmacological applications. This compound is suited for research in drug discovery, offering potential utility in the development of kinase inhibitors or other therapeutic agents. High purity and stability ensure consistent performance in synthetic workflows.
5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile structure
941008-31-7 structure
Product Name:5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile
CAS No:941008-31-7
MF:C23H19ClN4O2
MW:418.87556385994
CID:5428637
Update Time:2025-05-30

5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(4-benzoylpiperazin-1-yl)-2-[(E)-2-(2-chlorophenyl)ethenyl]-1,3-oxazole-4-carbonitrile
    • 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C23H19ClN4O2/c24-19-9-5-4-6-17(19)10-11-21-26-20(16-25)23(30-21)28-14-12-27(13-15-28)22(29)18-7-2-1-3-8-18/h1-11H,12-15H2/b11-10+
    • InChI Key: IPNKPEXQWDYPBC-ZHACJKMWSA-N
    • SMILES: O1C(N2CCN(C(=O)C3=CC=CC=C3)CC2)=C(C#N)N=C1/C=C/C1=CC=CC=C1Cl

5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile Pricemore >>

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F3309-0397-2μmol
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F3309-0397-3mg
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F3309-0397-4mg
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F3309-0397-10mg
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Additional information on 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile

Comprehensive Analysis of 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941008-31-7)

The compound 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941008-31-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a benzoylpiperazine moiety and a chlorophenyl ethenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has increasingly focused on small-molecule inhibitors and kinase modulators, areas where 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile shows promise. Its oxazole-carbonitrile backbone is reminiscent of other bioactive compounds used in oncology and neurology, sparking curiosity about its mechanism of action. This compound’s unique E-configuration further enhances its stereochemical specificity, a trait highly valued in modern drug design.

The synthesis of CAS No. 941008-31-7 involves multi-step organic reactions, often requiring Pd-catalyzed cross-coupling and cyclization techniques. These methods are frequently searched by chemists exploring heterocyclic chemistry or medicinal chemistry optimization. Given the rise of AI-driven drug discovery, computational studies on this compound’s QSAR (Quantitative Structure-Activity Relationship) have also become a hot topic, with researchers leveraging machine learning to predict its bioactivity.

From a commercial perspective, 5-(4-benzoylpiperazin-1-yl)-2-(E)-2-(2-chlorophenyl)ethenyl-1,3-oxazole-4-carbonitrile is often listed by suppliers specializing in pharmaceutical intermediates and research chemicals. Its availability in milligram to gram quantities caters to both academic and industrial labs. Questions about its solubility, stability, and storage conditions are common among buyers, reflecting practical concerns in laboratory handling.

Environmental and safety profiles of this compound are also under scrutiny, as regulatory agencies emphasize green chemistry principles. While not classified as hazardous, its chlorophenyl component warrants careful disposal protocols, a detail frequently queried in ESG (Environmental, Social, and Governance)-focused discussions.

In summary, CAS No. 941008-31-7 represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its structural complexity and applicability in high-throughput screening underscore its relevance in contemporary research. As the scientific landscape evolves, this compound may well emerge as a cornerstone in next-generation bioactive molecule development.

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